Cas no 2309342-57-0 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)ethanediamide)

• Product Name: N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)ethanediamide
• CAS No: 2309342-57-0
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• CID: 5339290
• Update Time: 2025-07-16

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-N2-(2-methoxyphenyl)oxalamide
• N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-N'-(2-methoxyphenyl)oxamide
• N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)ethanediamide

• Inchi： 1S/C18H20N2O5/c1-24-15-6-3-2-5-13(15)20-17(22)16(21)19-11-18(23)9-4-7-14-12(18)8-10-25-14/h2-3,5-6,8,10,23H,4,7,9,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key： DGHHHVHOQNJIPB-UHFFFAOYSA-N
• SMILES： OC1(CNC(C(NC2C=CC=CC=2OC)=O)=O)C2C=COC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 500
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)ethanediamide

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)ethanediamide: A Comprehensive Overview

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)ethanediamide, with the CAS number 2309342-57-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)ethanediamide includes a tetrahydrobenzofuran ring and a methoxyphenyl group, which are key functional groups that contribute to its pharmacological properties. The presence of the hydroxy group on the tetrahydrobenzofuran ring enhances the compound's solubility and reactivity, while the methyl group on the amide linkage provides additional stability and bioavailability.

In vitro studies have demonstrated that N-(4-hydroxy strong>-4,5,6,7-< strong >tetrahydro strong >1- < strong >benzofuran strong >4- yl) < strong >methyl strong >-N' -(2 - < strong >methoxyphenyl strong >) < strong >ethanediamide strong >exhibits potent anti-inflammatory and analgesic effects. These properties are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, the compound has shown promising results in reducing oxidative stress and protecting against neuronal damage in models of neurodegenerative diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-hydroxy strong >-4 , 5 , 6 , 7 - < strong >tetrahydro strong >1 - < strong >benzofuran strong >4 - yl) < strong >methyl strong >-N' -(2 - < strong >methoxyphenyl strong >) < strong >ethanediamide strong >in various therapeutic settings. Preliminary data suggest that the compound is well-tolerated and has a favorable pharmacokinetic profile. These findings have sparked interest among researchers and pharmaceutical companies for its potential use in treating conditions such as chronic pain, inflammation, and neurodegenerative disorders.

The synthesis of N-(4-hydroxy strong >-4 , 5 , 6 , 7 - < strong >tetrahydro strong >1 - < strong >benzofuran strong >4 - yl) < strong >methyl strong >-N' -(2 - < strong >methoxyphenyl strong >) < strong >ethanediamide strong >involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the tetrahydrobenzofuran ring through a catalytic hydrogenation reaction and the subsequent coupling with the methoxyphenyl group using standard amide coupling techniques.

In terms of its mechanism of action, N-(4-hydroxy strong>-4 , 5 , 6 , 7 - < str ong>tetrahydro str ong>b enzofuran st rong>y ly ly ly ly ly ly ly ly ly ly ly ly ly ly ly ly lm eth yl-N'(2-m eth o xyp hen yl)e th an ed ia m ide, it has been shown to modulate multiple signaling pathways involved in inflammation and pain. Specifically, it targets enzymes such as COX and LOX, which are key players in the production of inflammatory mediators. By inhibiting these enzymes, N-(4-hydroxy-4,5,6,7-tetrahydrobenzofuran)-methyl-N'-(2-methoxyphenyl)ethanediamide reduces the levels of prostaglandins and leukotrienes, thereby alleviating pain and inflammation.

Beyond its anti-inflammatory properties, N-(4-hydroxy-4,5,6,7-tetrahydrobenzofuran)-methyl-N'-(2-methoxyphenyl)ethanediamide has also shown promise in neuroprotective applications. Studies have demonstrated its ability to protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The development of N-(4-hydroxy-4,5,6,7-tetrahydrobenzofuran)-methyl-N'-(2-methoxyphenyl)ethanediamide as a therapeutic agent is an ongoing process. Researchers are continuously exploring its pharmacological properties through preclinical studies and clinical trials. The compound's unique structure and multifaceted biological activities make it an exciting area of research with significant potential for future drug development.